2-azido-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one

• IUPAC Name: 1-[7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindol-2-yl]-2-azidoethanone
• InChI: InChI=1S/C11H18N4O2/c12-14-13-5-10(17)15-6-9-3-1-2-4-11(9,7-15)8-16/h9,16H,1-8H2
• InChI Key: JAMHTIXHJPZXIK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CN(CC2C1)C(=O)CN=[N+]=[N-])CO
• Molecular Formula: C11H18N4O2
• Molecular Weight: 238.29 g/mol

Description

2-azido-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-one, also known as 2-Azido-1-HMOI, is an organic compound belonging to the class of azides. It is a highly reactive compound, and has been widely studied due to its potential applications in various fields, such as in drug delivery, biochemistry, and chemical biology. This compound has become an important tool in the development of new drugs, as it can be used to modify existing drugs and create new ones.

Scientific Research Applications

2-azido-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-oneOI has been used in a variety of scientific research applications. It has been used in the development of new drugs, as it can be used to modify existing drugs and create new ones. It has also been used in the study of protein-protein interactions, as it can be used to modify proteins and observe the effects of the modification. Additionally, it has been used in the study of enzyme activity, as it can be used to modify enzymes and observe the effects of the modification.

Mechanism of Action

The mechanism of action of 2-azido-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-oneOI is still not fully understood. However, it is believed that it works by reacting with the active sites of proteins, enzymes, and other molecules in order to modify them. This can lead to changes in the activity of the molecules, which can then lead to changes in the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
2-azido-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-oneOI has been shown to have a variety of biochemical and physiological effects. It has been shown to be able to modify proteins and enzymes, leading to changes in their activity. Additionally, it has been shown to be able to modify nucleic acids, leading to changes in gene expression. It has also been shown to be able to modify cell membranes, leading to changes in cell signaling.

Advantages and Limitations for Lab Experiments

2-azido-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-oneOI has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its high reactivity, which allows it to easily modify proteins and enzymes. Additionally, it is relatively easy to synthesize, making it suitable for use in a variety of experiments. However, it is also highly toxic, and must be handled with care in order to avoid any potential health risks.

Future Directions

There are a number of potential future directions for 2-azido-1-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)ethan-1-oneOI. One potential direction is the development of new drug delivery methods using this compound. Additionally, it could be used to modify proteins, enzymes, and nucleic acids in order to study their structure and function. It could also be used to modify cell membranes in order to study cell signaling pathways. Finally, it could be used to study the effects of modifications on biochemical and physiological processes.